Cas no 88335-86-8 ((1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid)

• Product Name: (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid
• CAS No: 88335-86-8
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD19228456
• CID: 3180522
• PubChem ID: 12510973
• Update Time: 2025-06-13

(1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-CYCLOPROPANEDICARBOXYLIC ACID, MONOMETHYL ESTER, (1S-CIS)-
• (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid
• P19533
• (1R,2S)-2-methoxycarbonylcyclopropane-1-carboxylic acid
• BS-43035
• (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylicacid
• 88335-86-8
• MFCD19228456
• AKOS034813947
• IRRAJLZEAOBJIV-DMTCNVIQSA-
• SCHEMBL5776911
• Cis-2-methoxycarbonylcyclopropanecarboxylic Acid
• (1S,2R)-rel-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid
• IRRAJLZEAOBJIV-DMTCNVIQSA-N
• EN300-198680
• InChI=1/C6H8O4/c1-10-6(9)4-2-3(4)5(7)8/h3-4H,2H2,1H3,(H,7,8)/t3-,4+/m1/s1
• 88335-87-9
• 899-841-1

• MDL： MFCD19228456
• Inchi： 1S/C6H8O4/c1-10-6(9)4-2-3(4)5(7)8/h3-4H,2H2,1H3,(H,7,8)/t3-,4+/m1/s1
• InChI Key： IRRAJLZEAOBJIV-DMTCNVIQSA-N
• SMILES： O(C)C([C@H]1C[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 144.04225873g/mol
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.6Ų

Additional information on (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid

Introduction to (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic Acid (CAS No. 88335-86-8)

(1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid, identified by its CAS number 88335-86-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of a methoxycarbonyl group at the second carbon atom and the specific stereochemistry at the first and second positions contribute to its distinct chemical and pharmacological characteristics.

The cyclopropane ring is a key feature of this molecule, providing a rigid three-membered carbon structure that can influence the compound's interactions with biological targets. This structural motif is often exploited in drug design due to its ability to mimic certain natural products and to facilitate specific binding interactions. The stereochemistry of the molecule, denoted as (1R,2S), further refines its potential biological effects by influencing the spatial orientation of functional groups, which can be critical for receptor binding and metabolic stability.

In recent years, there has been growing interest in cyclopropanecarboxylic acids as scaffolds for developing novel therapeutic agents. Research has demonstrated that these compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The methoxycarbonyl group in (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid not only enhances the compound's solubility but also serves as a versatile handle for further chemical modifications. These modifications can be tailored to optimize pharmacokinetic profiles and target specificity.

One of the most compelling aspects of this compound is its potential in drug discovery. The cyclopropane ring's strain energy makes it highly reactive, allowing for facile functionalization at multiple sites. This reactivity has been leveraged in the synthesis of more complex molecules that mimic natural products or target specific enzymatic pathways. For instance, studies have shown that derivatives of this compound can inhibit certain proteases by interacting with their active sites in a manner similar to known inhibitors.

The stereochemical purity of (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid is another critical factor that contributes to its pharmaceutical relevance. Enantioselective synthesis methods have been developed to produce this compound with high enantiomeric excess, ensuring that it behaves predictably in biological systems. Such methods often involve asymmetric catalysis or chiral auxiliary-assisted strategies, which are areas of active research in synthetic organic chemistry.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling studies have helped researchers predict how (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid interacts with biological targets at the atomic level. These predictions can guide the design of more effective derivatives and inform experimental efforts. Additionally, high-throughput screening techniques have been used to rapidly assess the biological activity of libraries containing this compound and its analogs.

The synthetic pathways for producing (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid have been refined over time to improve yield and efficiency. One common approach involves the reaction of cyclopropylmagnesium bromide with methyl chloroformate followed by hydrolysis and stereoselective resolution. Alternative methods may employ biocatalytic approaches or flow chemistry techniques to enhance scalability and sustainability. These synthetic strategies are crucial for ensuring that sufficient quantities of the compound are available for both research and potential commercial applications.

The pharmacological profile of (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid is still being actively investigated. Preclinical studies have suggested that it may have therapeutic potential in several areas, including inflammation and pain management. The compound's ability to modulate certain signaling pathways has made it an attractive candidate for further development. However, additional research is needed to fully understand its mechanism of action and to identify any potential side effects or toxicity concerns.

In conclusion, (1R,2S)-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid (CAS No. 88335-86-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, stereochemical purity, and synthetic accessibility make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in drug discovery and development efforts worldwide.